Cas no 131989-90-7 (Trivalvone)

Trivalvone structure

Trivalvone structure

Product Name:Trivalvone

CAS No:131989-90-7

Molecular Formula:C₃₆H₂₈N₂O₄

Molecular Weight:552.619

CID:2019012

Trivalvone Properties

Names and Identifiers

- Trivalvone
- InChIKey： WSLMUCJRIGJOSH-UHFFFAOYSA-N
- Inchi： InChI=1S/C36H28N2O4/c1-38-16-14-20-18-26(41-3)36(42-4)32-24-12-8-6-10-22(24)30(34(38)28(20)32)29-21-9-5-7-11-23(21)31-27-19(13-15-37-33(27)29)17-25(40-2)35(31)39/h5-13,15,17-18H,14,16H2,1-4H3
- SMILES： COC1=Cc2ccnc3c(-c4c5N(C)CCc6cc(OC)c(OC)c(c7ccccc47)c56)c4ccccc4c(C1=O)c23 |t:2|

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 42
XLogP3: 3.956

Trivalvone Related Literature

1. Inside front cover

CrystEngComm, 2014,16, 502-502
2. Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†

Ronald P. H. Jong,Nieck E. Benes,Guido Mul RSC Adv., 2020,10, 31901-31908
3. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
4. Understanding in crystallization of polyethylene: the role of boron nitride (BN) particles

Hong Wu,Shaoyun Guo,Yuzhong Wang RSC Adv., 2015,5, 99812-99819
5. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
6. Inside front cover

Soft Matter, 2021,17, 9990-9990
7. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
8. Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†

Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
9. A platinum oxide decorated amorphous cobalt oxide hydroxide nanosheet array towards alkaline hydrogen evolution†

Ziqiang Wang,Xiang Ren,Xifeng Shi,Abdullah M. Asiri,Liang Wang,Xiaonian Li,Xuping Sun,Qiuju Zhang,Hongjing Wang J. Mater. Chem. A, 2018,6, 3864-3868
10. Electronic structure of Al, Ga, In and Cu doped ZnO/Cu(111) bilayer films†

Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377

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